![molecular formula C17H20N4 B7544894 3-[[4-(2-Methylpyrazol-3-yl)piperidin-1-yl]methyl]benzonitrile](/img/structure/B7544894.png)
3-[[4-(2-Methylpyrazol-3-yl)piperidin-1-yl]methyl]benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[[4-(2-Methylpyrazol-3-yl)piperidin-1-yl]methyl]benzonitrile is a chemical compound that has been extensively studied for its potential use in scientific research. It is a member of the benzylpiperidine class of compounds and is commonly referred to as MP-10.
Mechanism of Action
The mechanism of action of 3-[[4-(2-Methylpyrazol-3-yl)piperidin-1-yl]methyl]benzonitrile is not fully understood. However, it is believed to act as a dopamine reuptake inhibitor, which may contribute to its potential use in the treatment of drug addiction.
Biochemical and Physiological Effects:
Research has shown that 3-[[4-(2-Methylpyrazol-3-yl)piperidin-1-yl]methyl]benzonitrile has a number of biochemical and physiological effects. It has been found to increase dopamine levels in the brain, which may contribute to its potential use in the treatment of drug addiction. It has also been found to have anxiolytic and antidepressant effects.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[[4-(2-Methylpyrazol-3-yl)piperidin-1-yl]methyl]benzonitrile in lab experiments is that it has been extensively studied and its mechanism of action is well understood. However, one limitation is that it is not yet fully understood how it may interact with other drugs or compounds.
Future Directions
There are a number of potential future directions for research on 3-[[4-(2-Methylpyrazol-3-yl)piperidin-1-yl]methyl]benzonitrile. One area of research could be to further investigate its potential use in the treatment of drug addiction. Another area of research could be to investigate its potential use in the treatment of other psychiatric disorders, such as bipolar disorder or schizophrenia. Additionally, more research could be done to investigate its potential interactions with other drugs or compounds.
Synthesis Methods
The synthesis of 3-[[4-(2-Methylpyrazol-3-yl)piperidin-1-yl]methyl]benzonitrile involves the reaction of 4-(2-methylpyrazol-3-yl)piperidine with benzyl chloride in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified using column chromatography.
Scientific Research Applications
3-[[4-(2-Methylpyrazol-3-yl)piperidin-1-yl]methyl]benzonitrile has been studied for its potential use in a variety of scientific research applications. One area of research has been in the field of neuroscience, where it has been found to have potential as a treatment for drug addiction. It has also been studied for its potential use in the treatment of depression and anxiety disorders.
properties
IUPAC Name |
3-[[4-(2-methylpyrazol-3-yl)piperidin-1-yl]methyl]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4/c1-20-17(5-8-19-20)16-6-9-21(10-7-16)13-15-4-2-3-14(11-15)12-18/h2-5,8,11,16H,6-7,9-10,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCNQIAKFFPQQKD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC=N1)C2CCN(CC2)CC3=CC(=CC=C3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[[4-(2-Methylpyrazol-3-yl)piperidin-1-yl]methyl]benzonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.